Cas no 2383589-83-9 (3-(piperidin-3-yl)pyrrolidin-2-one)

• Product Name: 3-(piperidin-3-yl)pyrrolidin-2-one
• CAS No: 2383589-83-9
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• MDL: MFCD31411921
• CID: 5569599
• PubChem ID: 165590529
• Update Time: 2025-05-21

3-(piperidin-3-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 3-(3-piperidinyl)-
• 3-(piperidin-3-yl)pyrrolidin-2-one

• MDL： MFCD31411921
• Inchi： 1S/C9H16N2O/c12-9-8(3-5-11-9)7-2-1-4-10-6-7/h7-8,10H,1-6H2,(H,11,12)
• InChI Key： XTZAVGWFTDKXMU-UHFFFAOYSA-N
• SMILES： N1CCC(C2CCCNC2)C1=O

Additional information on 3-(piperidin-3-yl)pyrrolidin-2-one

Comprehensive Analysis of 3-(piperidin-3-yl)pyrrolidin-2-one (CAS No. 2383589-83-9): Structure, Applications, and Research Insights

3-(piperidin-3-yl)pyrrolidin-2-one (CAS No. 2383589-83-9) is a heterocyclic compound featuring a unique fusion of piperidine and pyrrolidinone moieties. This structural hybrid has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile scaffold for drug discovery. The compound's dual-ring system offers conformational flexibility, enabling interactions with diverse biological targets, particularly in central nervous system (CNS) disorders and enzyme modulation.

Recent studies highlight the growing demand for nitrogen-containing heterocycles like 3-(piperidin-3-yl)pyrrolidin-2-one in small-molecule therapeutics. Its CAS No. 2383589-83-9 is frequently searched in conjunction with terms such as "kinase inhibitors," "neuroprotective agents," and "structure-activity relationship (SAR) optimization." Researchers are particularly interested in its chiral centers, which allow for stereoselective synthesis—a hot topic in asymmetric catalysis and green chemistry initiatives.

The compound's pyrrolidin-2-one segment is structurally analogous to γ-aminobutyric acid (GABA), linking it to trending research on GABA receptor modulators. This connection aligns with rising public interest in neurological health supplements and cognitive enhancers. Meanwhile, its piperidine component resonates with searches for "bioisosteres in medicinal chemistry"—a technique widely discussed in AI-driven drug design platforms.

From a synthetic perspective, 3-(piperidin-3-yl)pyrrolidin-2-one exemplifies modern fragment-based drug discovery strategies. Its molecular weight (168.24 g/mol) and hydrogen bond acceptors/donors make it compliant with Lipinski's Rule of Five, a frequent search term among computational chemists. The compound's logP value (predicted ~0.8) suggests balanced lipophilicity, crucial for blood-brain barrier penetration—a key focus area in neurodegenerative disease research.

Industrial applications of CAS No. 2383589-83-9 extend to crop protection chemicals, where its heterocyclic core shows promise in pest resistance management. This aligns with global searches for "sustainable agrochemicals" and "eco-friendly pesticides." Patent databases reveal its incorporation in proteolysis-targeting chimeras (PROTACs)—an emerging targeted protein degradation technology dominating recent literature.

Analytical characterization of 3-(piperidin-3-yl)pyrrolidin-2-one typically involves LC-MS (liquid chromatography-mass spectrometry) and NMR spectroscopy, techniques frequently queried alongside its CAS number. The compound's thermal stability (decomposition >250°C) makes it suitable for high-throughput screening workflows, another trending topic in automated synthesis platforms.

In conclusion, 3-(piperidin-3-yl)pyrrolidin-2-one represents a compelling case study at the intersection of medicinal chemistry and materials science. Its CAS No. 2383589-83-9 continues to appear in structure-based virtual screening studies, reflecting the compound's enduring relevance in rational drug design paradigms. Future research may explore its polypharmacology potential—a concept gaining traction in multi-target drug development communities.